Allyl 5-cyano-6-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxylate

• IUPAC Name: prop-2-enyl 5-cyano-6-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxylate
• InChI: InChI=1S/C23H20FN3O4S/c1-3-10-31-23(29)20-14(2)26-22(17(12-25)21(20)18-5-4-11-30-18)32-13-19(28)27-16-8-6-15(24)7-9-16/h3-9,11,21,26H,1,10,13H2,2H3,(H,27,28)
• InChI Key: LOEFPXWZAHUBBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)NC2=CC=C(C=C2)F)C#N)C3=CC=CO3)C(=O)OCC=C
• Molecular Formula: C23H20FN3O4S
• Molecular Weight: 453.5 g/mol
• CAS No.: 780792-83-8

Description

Allyl 5-cyano-6-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C23H20FN3O4S and its molecular weight is 453.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Studies

• Crystal Structure Analysis

  The compound demonstrates a triclinic crystal system and shows intermolecular interactions stabilizing its structure. This can be relevant for understanding its interactions in various environments (Mohandas et al., 2019).

• Molecular Conformation

  The analysis of molecular conformation, such as the boat conformation of the 4H-pyran ring, aids in predicting its chemical behavior and interactions (Mohandas et al., 2019).

Synthetic Processes and Computational Studies

• Synthesis Techniques

  The compound can be synthesized through multi-component reactions, which is significant for chemical manufacturing processes (Jayarajan et al., 2019).

• Computational Chemistry

  Computational methods provide insights into its properties and potential applications, including non-linear optical (NLO) properties (Jayarajan et al., 2019).

Biological and Pharmacological Research

• Analgesic Activity

  Certain derivatives show pronounced analgesic activity in vivo, which could lead to new pharmacological developments (Bibik et al., 2021).

• Potential Anticancer Activity

  Molecular docking studies suggest that similar compounds could inhibit tubulin polymerization, indicating potential anticancer activity (Jayarajan et al., 2019).

Chemical Synthesis and Structural Analysis

• Novel Synthesis Approaches

  Research on new synthetic routes for dihydropyridine derivatives contributes to the development of diverse compounds with potential applications (Dyachenko & Chernega, 2006).

• X-Ray Crystallography

  Crystallographic analysis of related compounds enhances the understanding of their structural properties, which is crucial for designing new molecules (Dyachenko et al., 1996).